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Compound of Interest

Compound Name: Dilauryl maleate

Cat. No.: B1606050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of dilauryl maleate, a significant chemical

compound with applications in polymer science and as a plasticizer. This document outlines its

fundamental chemical properties, a representative synthesis protocol, and a visualization of its

chemical formation.

Core Chemical and Physical Properties
Dilauryl maleate, also known as didodecyl maleate, is the diester of maleic acid and lauryl

alcohol.[1] Its molecular structure, featuring two long alkyl chains, imparts hydrophobic

properties and flexibility to materials it is incorporated into.[1]
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Property Value Source

Molecular Formula C28H52O4 [2][3][4][5][6][7]

Molecular Weight 452.72 g/mol [2][3]

CAS Number 2915-52-8 [2][3][4][5]

IUPAC Name didodecyl (Z)-but-2-enedioate [6]

Physical Description
White crystalline material or

colorless to pale yellow liquid

Boiling Point 521.8°C at 760 mmHg [2]

Flash Point 245.2°C [2]

Density 0.921 g/cm³ [2]

Synthesis of Dilauryl Maleate: A Representative
Experimental Protocol
The primary method for synthesizing dilauryl maleate is through the esterification of maleic

acid or maleic anhydride with lauryl alcohol (dodecanol).[1] This reaction is typically catalyzed

by an acid. A critical parameter in this synthesis is temperature control to prevent the

isomerization of the maleate (cis isomer) to the fumarate (trans isomer).[1]

Objective: To synthesize dilauryl maleate via the esterification of maleic acid and lauryl

alcohol.

Materials:

Maleic acid (purified)

Lauryl alcohol (dodecanol)

Concentrated sulfuric acid (catalyst)

Benzene (for extraction)
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Ethyl alcohol (for crystallization)

Procedure:

Reaction Setup: In a reaction vessel, combine equivalent molar quantities of purified maleic

acid and lauryl alcohol.

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the reaction

mixture.

Heating and Reaction: Heat the mixture, ensuring the temperature is maintained below 60°C

throughout the process to minimize the formation of the dilauryl fumarate isomer. The

reaction is allowed to proceed for several hours with stirring.

Extraction: After the reaction is complete, cool the mixture to room temperature. The dilauryl
maleate product is then extracted using benzene.

Purification: The benzene extract is washed to remove any unreacted acid and catalyst.

Crystallization: The crude product is purified by crystallization from ethyl alcohol. This

process yields a white crystalline solid.

Drying and Characterization: The purified dilauryl maleate crystals are dried. The final

product can be characterized by its melting point (approximately 28-29°C) and spectroscopic

methods.

Visualizing the Synthesis of Dilauryl Maleate
The following diagram illustrates the chemical reaction for the synthesis of dilauryl maleate
from maleic acid and lauryl alcohol.
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Reactants
Products

Maleic Acid
(C4H4O4)

H2SO4 (catalyst)
< 60°C

Lauryl Alcohol (x2)
(C12H26O)

Dilauryl Maleate
(C28H52O4)

Water (x2)
(H2O)

Click to download full resolution via product page

Caption: Synthesis of Dilauryl Maleate.

This guide provides foundational technical information for professionals working with dilauryl
maleate. The provided data and protocols are intended to support research and development

activities in related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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